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Compound of Interest

Compound Name: Methoxymethanol

Cat. No.: B1221974

For Immediate Reference by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of
methoxymethanol. As methoxymethanol is an unstable compound that exists in equilibrium
with formaldehyde and methanol, this document outlines the necessary personal protective
equipment (PPE), safe handling procedures, and disposal plans based on the hazardous
properties of its components.[1] Adherence to these protocols is essential for ensuring
personnel safety and regulatory compliance.

Immediate Safety and Hazard Information

Methoxymethanol is classified as a flammable liquid and is harmful if swallowed.[1] It may
also cause damage to organs.[1] The primary hazards are associated with its equilibrium
components: formaldehyde, a known carcinogen and sensitizer, and methanol, which is toxic
by inhalation, ingestion, and skin absorption.[2][3]

Key Hazards:

» Flammability: Methoxymethanol has a flash point of 39.9°C and its vapors can form
explosive mixtures with air.[4]

o Toxicity: Harmful if swallowed.[1] The toxicity of its components, formaldehyde and methanol,
presents significant health risks.

o Formaldehyde-Related Hazards: Carcinogenicity, skin and respiratory sensitization.
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o Methanol-Related Hazards: Can cause blindness or be fatal if swallowed; toxic in contact
with skin or if inhaled.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling methoxymethanol. The following
table summarizes the required PPE based on the potential for exposure.

PPE Category Specification

Chemical splash goggles or safety glasses with
Eye Protection side shields. A face shield should be worn in

situations with a high risk of splashing.[5][6]

Nitrile or butyl rubber gloves are recommended.
[7] Double gloving may be appropriate for

Hand Protection certain procedures. Gloves should be inspected
before use and changed immediately if

contaminated.[6]

A flame-retardant lab coat or chemical-resistant
Body Protection apron with sleeves should be worn.[2][6] Long

pants and closed-toe shoes are required.[5]

Work should be conducted in a well-ventilated
Respirat area, preferably within a certified chemical fume
espirator
P Y hood.[5][8] If exposure limits are likely to be

exceeded, respiratory protection is required.

Exposure Limits

There are no established occupational exposure limits for methoxymethanol itself. Therefore,
the exposure limits for its components, formaldehyde and methanol, must be strictly observed.
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OSHA PEL (8- NIOSH REL ACGIH TLV (8-  STEL (15-
Substance .
hour TWA) (10-hour TWA)  hour TWA) minute)
Formaldehyde 0.75 ppm - - 2 ppm
250 ppm (NIOSH
Methanol 200 ppm 200 ppm 200 ppm

& ACGIH)

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended
Exposure Limit, TLV: Threshold Limit Value, STEL: Short-Term Exposure Limit[3][9]

Safe Handling and Operational Plan

A systematic approach to handling methoxymethanol is crucial to minimize risk. The following
workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of Methoxymethanol
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Experimental Protocols
Spill Cleanup Protocol (Small Spill within a Fume Hood)

e Ensure Proper PPE: Wear the recommended PPE, including double gloves (nitrile), chemical

splash goggles, and a lab coat.

Contain the Spill: Use absorbent pads or a formaldehyde neutralizer to absorb the spilled
material.[5]

Clean the Area: Once absorbed, clean the spill area with soap and water.[5]

Dispose of Waste: All cleanup materials must be collected in a sealed, labeled hazardous
waste container for disposal by Environmental Health & Safety (EH&S).[6]

Report the Spill: Report the incident to your supervisor and EH&S.

For large spills, evacuate the area immediately and contact EH&S.[5]

Disposal Plan

Methoxymethanol and its solutions must be disposed of as hazardous chemical waste. Do not

pour down the drain.[5]

Step-by-Step Disposal Protocol

Waste Collection: Collect all methoxymethanol waste in a designated, chemically
compatible, and clearly labeled hazardous waste container. The label should include
"Hazardous Waste," "Methoxymethanol," and the associated hazards (Flammable, Toxic).

Segregation: Do not mix methoxymethanol waste with other waste streams, especially
acids or oxidizers.

Storage: Store the waste container in a designated satellite accumulation area within a fume
hood or a flammable storage cabinet, away from heat and ignition sources.

Pickup: Once the container is full, or in accordance with institutional timelines, contact your
institution's EH&S department to arrange for pickup and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

